Cas no 1361555-28-3 (2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361555-28-3
• MF: C₁₄H₇Cl₄F₃
• MW: 374.012590646744
• CID: 4992787
• Update Time: 2025-05-20

2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7Cl4F3/c15-6-9-7(2-1-3-10(9)14(19,20)21)8-4-5-11(16)13(18)12(8)17/h1-5H,6H2
• InChI Key： BZKITHDHPWOXQP-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361555-28-3)

The compound 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361555-28-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of multiple halogen atoms and a trifluoromethyl group in its structure makes it a versatile building block for further chemical modifications. Researchers have successfully utilized this compound in the synthesis of various derivatives, which exhibit promising biological activities, including antimicrobial and anti-inflammatory properties.

One of the most notable advancements in the study of 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl is its potential application in the treatment of neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to modulate specific biochemical pathways associated with neuroinflammation and oxidative stress. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

In addition to its therapeutic potential, recent research has also explored the environmental impact of this compound. Given its structural similarity to persistent organic pollutants (POPs), studies have investigated its biodegradability and potential toxicity in aquatic ecosystems. While the results indicate moderate persistence, the compound's low bioaccumulation potential suggests a relatively favorable environmental profile compared to other halogenated biphenyls.

Further investigations are currently underway to optimize the synthesis of 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl and its derivatives, with a focus on improving yield and reducing byproducts. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are being employed to characterize the compound and its metabolites in greater detail.

In conclusion, the compound 2'-(Chloromethyl)-2,3,4-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361555-28-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse biological activities make it a valuable candidate for further exploration. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and assessing its safety and efficacy in preclinical models.